Cas no 2172171-29-6 ({1-(3-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine)
{1-(3-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {1-(3-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine
- 2172171-29-6
- {1-[(3-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine
- EN300-1280896
-
- Inchi: 1S/C12H17BrN2/c1-9-10(3-2-4-12(9)13)8-15-6-5-11(15)7-14/h2-4,11H,5-8,14H2,1H3
- InChI Key: RQZZBICROHJYHO-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1C)CN1CCC1CN
Computed Properties
- Exact Mass: 268.05751g/mol
- Monoisotopic Mass: 268.05751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.3Ų
{1-(3-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1280896-1.0g |
{1-[(3-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172171-29-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1280896-50mg |
{1-[(3-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172171-29-6 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1280896-100mg |
{1-[(3-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172171-29-6 | 100mg |
$930.0 | 2023-10-01 | ||
| Enamine | EN300-1280896-250mg |
{1-[(3-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172171-29-6 | 250mg |
$972.0 | 2023-10-01 | ||
| Enamine | EN300-1280896-500mg |
{1-[(3-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172171-29-6 | 500mg |
$1014.0 | 2023-10-01 | ||
| Enamine | EN300-1280896-1000mg |
{1-[(3-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172171-29-6 | 1000mg |
$1057.0 | 2023-10-01 | ||
| Enamine | EN300-1280896-2500mg |
{1-[(3-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172171-29-6 | 2500mg |
$2071.0 | 2023-10-01 | ||
| Enamine | EN300-1280896-5000mg |
{1-[(3-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172171-29-6 | 5000mg |
$3065.0 | 2023-10-01 | ||
| Enamine | EN300-1280896-10000mg |
{1-[(3-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172171-29-6 | 10000mg |
$4545.0 | 2023-10-01 |
{1-(3-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on {1-(3-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine
Comprehensive Analysis of {1-(3-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine (CAS No. 2172171-29-6): Properties, Applications, and Research Insights
The compound {1-(3-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine (CAS No. 2172171-29-6) is a structurally unique azetidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a brominated aromatic ring with an azetidine-2-ylmethanamine moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the increasing demand for novel heterocyclic compounds in medicinal chemistry.
Recent studies highlight the growing importance of azetidine-containing compounds in addressing challenges like drug resistance and CNS-targeted therapies—two hot topics frequently searched in scientific databases. The presence of both 3-bromo-2-methylphenyl and methanamine groups in this compound suggests possible applications in designing kinase inhibitors or GPCR modulators, which aligns with current trends in precision medicine research. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for reproducibility in biological assays.
From a synthetic chemistry perspective, the bromo substituent at the 3-position of the phenyl ring offers valuable reactivity for cross-coupling reactions (e.g., Suzuki-Miyaura), a feature extensively discussed in organic synthesis forums. This property makes CAS No. 2172171-29-6 a strategic building block for constructing more complex architectures. Computational studies using molecular docking indicate favorable binding interactions with enzymatic pockets, sparking interest in its structure-activity relationships (SAR) optimization.
Environmental and safety profiles of this compound are also under scrutiny, reflecting the broader industry shift toward green chemistry principles. While not classified as hazardous, proper handling protocols for bromoaromatic compounds are recommended. Its stability under physiological pH conditions (as per in vitro studies) enhances its appeal for pharmacokinetic investigations, another trending search term in ADME research.
In material science, the rigid azetidine core contributes to developing high-performance polymers with enhanced thermal stability—a niche but growing application area. Patent literature reveals derivatives of this compound being explored for electronic materials, particularly in OLED technology, where bromine-substituted aromatics play crucial roles in charge transport layers.
The commercial availability of {1-(3-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine through specialized chemical suppliers has facilitated its adoption in academic and industrial labs. Current pricing trends (often searched alongside CAS numbers) reflect its status as a premium research chemical, with batch-to-batch consistency being a key quality metric. Storage recommendations typically emphasize protection from light due to the photosensitive bromo group.
Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, given the reactive handles present in its structure. As the scientific community continues to investigate underutilized heterocycles, compounds like CAS No. 2172171-29-6 will likely remain at the forefront of innovative therapeutic design.
2172171-29-6 ({1-(3-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)